1-(3-methoxyphenyl)-5-(1-naphthylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: (5Z)-1-(3-methoxyphenyl)-5-(naphthalen-1-ylmethylidene)-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C22H16N2O4/c1-28-17-10-5-9-16(13-17)24-21(26)19(20(25)23-22(24)27)12-15-8-4-7-14-6-2-3-11-18(14)15/h2-13H,1H3,(H,23,25,27)/b19-12-
• InChI Key: JDZTYRTVFFMKRX-UNOMPAQXSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=O)C(=CC3=CC=CC4=CC=CC=C43)C(=O)NC2=O
• Isomeric SMILES: COC1=CC=CC(=C1)N2C(=O)/C(=C\C3=CC=CC4=CC=CC=C43)/C(=O)NC2=O
• Molecular Formula: C22H16N2O4
• Molecular Weight: 372.4 g/mol

Description

1-(3-methoxyphenyl)-5-(1-naphthylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound, also known as MNPD, has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 1-(3-methoxyphenyl)-5-(1-naphthylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and oxidative stress. It has also been shown to modulate the activity of certain neurotransmitters in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce the levels of pro-inflammatory cytokines and oxidative stress markers in various cell and animal models. It has also been shown to improve cognitive function and reduce neuronal damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-methoxyphenyl)-5-(1-naphthylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione in lab experiments is its relatively low toxicity and high solubility in water, which makes it easy to administer and study. However, its limited stability and bioavailability may pose challenges in certain experiments, and further studies are needed to optimize its use in different applications.

Future Directions

There are many potential future directions for research on 1-(3-methoxyphenyl)-5-(1-naphthylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione, including its use in the development of new drugs for neurodegenerative diseases, its potential as a therapeutic agent for inflammatory disorders, and its use in studying the mechanisms of inflammation and oxidative stress in various cell and animal models. Further studies are needed to fully understand the potential of this compound and its applications in different scientific fields.

Scientific Research Applications

1-(3-methoxyphenyl)-5-(1-naphthylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione has been studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to exhibit anti-inflammatory, antioxidant, and neuroprotective properties, making it a potential candidate for the development of new drugs.